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Compound of Interest

Compound Name: L-Threonine-15N,d5

Cat. No.: B12419415 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized compounds like L-Threonine-15N,d5 is paramount. This guide

provides immediate, procedural information for the safe operational use and disposal of this

stable isotope-labeled amino acid.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure and

contamination. While L-Threonine-15N,d5 is not classified as a hazardous substance, good

laboratory practice dictates the use of protective gear.[1][2][3] The recommended PPE for

handling L-Threonine-15N,d5 is summarized below.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2][3]

Skin Protection
Wear suitable protective gloves (e.g., Nitrile

rubber) and clothing to prevent skin exposure.

Respiratory Protection

Under normal use with adequate ventilation, no

protective equipment is typically needed. If dust

formation is likely, a NIOSH/CEN approved

particulate filter respirator is recommended.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling of L-Threonine-15N,d5 will minimize risks and ensure

the integrity of the compound for experimental use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product information on the label matches the order specifications.

Store at room temperature in a dry, well-ventilated area, away from light and moisture. Keep

the container tightly closed.

2. Handling and Preparation:

Handle in accordance with good industrial hygiene and safety practices.

Avoid the formation of dust. If the compound is in solid form, use appropriate ventilation,

such as a chemical fume hood, during weighing and solution preparation.
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Wash hands thoroughly before breaks and at the end of the workday after handling the

substance.

3. Experimental Use:

Stable isotope-labeled amino acids like L-Threonine-15N,d5 are not radioactive and do not

require special handling precautions in that regard.

These compounds are chemically identical to their unlabeled counterparts and can be used

as tracers or internal standards in various analytical techniques, including mass

spectrometry and NMR.

Spill and Emergency Procedures
Spill Response:

In case of a spill, avoid dust formation.

For containment, use a method that does not disperse dust, such as wet-brushing or using

an electrically protected vacuum cleaner.

Collect the spilled material into a suitable, closed container for disposal.

Ensure the area is well-ventilated.

First Aid Measures:

After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

After skin contact: Wash the affected area with soap and plenty of water.

After eye contact: Rinse eyes with water as a precaution.

After ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12419415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of L-Threonine-15N,d5 and any contaminated materials in accordance with local,

state, and federal regulations. Unused material should be disposed of as chemical waste. Do

not allow the substance to enter sewers or public waters.
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Caption: Logical workflow for handling L-Threonine-15N,d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12419415?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/DNLM-7367-0.5/SDS%20-%20DNLM-7367.pdf
https://www.fishersci.com/store/msds?partNumber=BP394100&productDescription=L-THREONINE100GM&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Glycyl_D_threonine.pdf
https://www.benchchem.com/product/b12419415#personal-protective-equipment-for-handling-l-threonine-15n-d5
https://www.benchchem.com/product/b12419415#personal-protective-equipment-for-handling-l-threonine-15n-d5
https://www.benchchem.com/product/b12419415#personal-protective-equipment-for-handling-l-threonine-15n-d5
https://www.benchchem.com/product/b12419415#personal-protective-equipment-for-handling-l-threonine-15n-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12419415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

